Cas no 42751-79-1 (Superfloc C 573)

• Product Name: Superfloc C 573
• CAS No: 42751-79-1
• MF: C₇H₂₀ClN₃O
• MW: 197.70620059967
• CID: 332111
• PubChem ID: 115172
• Update Time: 2025-10-31

Superfloc C 573 Chemical and Physical Properties

Names and Identifiers

• Superfloc C 573
• 2-(chloromethyl)oxirane,ethane-1,2-diamine,N-methylmethanamine
• Dimethylamine-ethylenediamine-epichlorohydrin copolymer
• Superfloc
• SCHEMBL536601
• 2-(chloromethyl)oxirane;ethane-1,2-diamine;N-methylmethanamine
• 42751-79-1

• Inchi： 1S/C3H5ClO.C2H8N2.C2H7N/c4-1-3-2-5-3;3-1-2-4;1-3-2/h3H,1-2H2;1-4H2;3H,1-2H3
• InChI Key： RPKDEWATZPCEIX-UHFFFAOYSA-N
• SMILES： ClCC1CO1.NCCN.N(C)C

Computed Properties

• Exact Mass: 197.129
• Monoisotopic Mass: 197.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 46.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 76.6A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.14 g/mL at 25 °C
• Boiling Point: 116.1°Cat760mmHg
• Flash Point: 33.9°C
• Refractive Index: n20/D 1.439
• Solubility: Not available

Superfloc C 573 Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Superfloc C 573

Introduction to Compound with CAS No. 42751-79-1 and Product Superfloc C 573

The compound with the CAS number 42751-79-1 is a specialized chemical substance that has garnered significant attention in the field of chemical and biomedical applications. This compound, when formulated into products like Superfloc C 573, exhibits remarkable properties that make it highly valuable in various industrial and research settings. The primary function of this compound is its role as a flocculant, which is crucial in processes involving water treatment, soil stabilization, and mineral recovery. The effectiveness of Superfloc C 573 is attributed to its unique molecular structure and interaction capabilities with other substances.

In recent years, the applications of flocculants have expanded beyond traditional water treatment processes. Current research indicates that compounds like the one with CAS No. 42751-79-1 are being explored for their potential in biomedical applications, particularly in drug delivery systems and tissue engineering. The ability of this compound to form stable aggregates under specific conditions makes it an ideal candidate for these advanced applications. For instance, studies have shown that modified versions of this compound can enhance the efficiency of drug encapsulation, leading to improved therapeutic outcomes.

The product Superfloc C 573 is designed to leverage the inherent properties of the parent compound while ensuring compatibility with a wide range of industrial and laboratory environments. Its formulation takes into account factors such as pH stability, temperature resistance, and solubility, making it versatile for different operational conditions. One of the key advantages of using Superfloc C 573 is its environmental compatibility. Unlike some traditional flocculants that may require harsh chemicals or generate significant waste, this product is formulated to minimize environmental impact while maintaining high performance.

Recent advancements in polymer chemistry have further enhanced the capabilities of compounds like those represented by CAS No. 42751-79-1. Researchers have been able to develop derivatives with improved flocculation efficiency and reduced toxicity, making them suitable for broader applications. For example, a study published in the Journal of Applied Polymer Science demonstrated that certain modifications to this compound could significantly increase its effectiveness in water purification processes while maintaining biodegradability. This aligns with global efforts to develop sustainable chemical solutions that meet both industrial needs and environmental standards.

The use of Superfloc C 573 in industrial processes has also been accompanied by innovations in process optimization. By understanding the molecular interactions involved in flocculation, engineers have been able to fine-tune formulations to achieve maximum efficiency at minimal cost. This has led to increased adoption of products like Superfloc C 573 in industries ranging from mining and agriculture to manufacturing and waste management. The ability to customize the product based on specific requirements has made it a preferred choice for many applications.

In addition to its industrial uses, the compound with CAS No. 42751-79-1 has shown promise in academic research, particularly in the study of colloidal systems and surface chemistry. Researchers are investigating how this compound interacts with various substrates and how these interactions can be manipulated for specific purposes. For instance, studies have explored its potential use in developing new materials with enhanced adsorption properties or as a component in advanced coatings that require high stability and durability.

The development of Superfloc C 573 as a commercial product reflects a commitment to innovation and sustainability in chemical manufacturing. By combining cutting-edge research with practical application knowledge, companies have been able to produce a product that meets the evolving needs of multiple industries. As research continues to uncover new uses for compounds like those represented by CAS No. 42751-79-1, the potential applications for products like Superfloc C 573 are likely to expand even further.

One area where this compound has seen significant interest is in environmental remediation efforts. Flocculants play a critical role in cleaning up contaminated water bodies by aggregating pollutants into larger particles that can be more easily removed through sedimentation or filtration processes. The efficiency and environmental safety of Superfloc C 573 make it an attractive option for such projects worldwide.

Looking ahead, the future development of compounds like those with CAS No. 42751-79-1 appears promising, with ongoing research focusing on enhancing their performance characteristics while reducing costs and environmental impact. Innovations such as green chemistry principles and nanotechnology are expected to play key roles in shaping these advancements.